Cas no 2387194-47-8 (4-acetyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-acetyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrrole-2-carboxylic acid
• CAS No: 2387194-47-8
• MF: C₂₂H₁₈N₂O₅
• MW: 390.388725757599
• CID: 6551237
• PubChem ID: 165892698
• Update Time: 2025-11-03

4-acetyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-650023
• 2387194-47-8
• 4-acetyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C22H18N2O5/c1-12(25)17-10-19(21(26)27)23-20(17)24-22(28)29-11-18-15-8-4-2-6-13(15)14-7-3-5-9-16(14)18/h2-10,18,23H,11H2,1H3,(H,24,28)(H,26,27)
• InChI Key： LPUYVSYURVHJSC-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(C)=O)C=C(C(=O)O)N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 390.12157168g/mol
• Monoisotopic Mass: 390.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 109Ų

Additional information on 4-acetyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrrole-2-carboxylic acid

Introduction to 4-acetyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrrole-2-carboxylic acid (CAS No. 2387194-47-8)

4-acetyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrrole-2-carboxylic acid (CAS No. 2387194-47-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Ac-Phe-Pyr-COOH, is a derivative of pyrrole and features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to prevent premature reactions and ensure the correct sequence of amino acids.

The structure of 4-acetyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrrole-2-carboxylic acid is characterized by a central pyrrole ring, an acetyl group at the 4-position, and an Fmoc-protected amino group at the 5-position. The carboxylic acid group at the 2-position provides the compound with additional reactivity and functional versatility. This unique combination of functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel drugs and therapeutic agents.

Recent studies have highlighted the potential applications of Fmoc-Ac-Phe-Pyr-COOH in several areas of biomedical research. One notable application is in the field of peptide chemistry, where this compound serves as a building block for the synthesis of complex peptides and peptidomimetics. The Fmoc protecting group ensures that the amino group remains inert during the initial stages of synthesis, allowing for precise control over the sequence and structure of the final product. This is particularly important in the development of peptides with specific biological activities, such as those targeting G protein-coupled receptors (GPCRs) or ion channels.

In addition to its role in peptide synthesis, 4-acetyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrrole-2-carboxylic acid has shown promise in the design of small molecule inhibitors. The pyrrole ring and its associated functional groups can be tailored to interact with specific protein targets, making it a versatile scaffold for drug discovery. For example, recent research has explored its use in developing inhibitors for kinases, which are key enzymes involved in many cellular processes and are often implicated in diseases such as cancer and neurodegenerative disorders.

The chemical properties of Fmoc-Ac-Phe-Pyr-COOH have also been extensively studied. Its solubility, stability, and reactivity are critical factors that influence its utility in various synthetic protocols. Studies have shown that it is stable under mild conditions but can be deprotected under basic conditions to reveal the free amino group. This deprotection step is crucial for subsequent coupling reactions in peptide synthesis and other synthetic pathways.

From a safety perspective, 4-acetyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrrole-2-carboxylic acid is generally considered safe for laboratory use when proper handling protocols are followed. However, as with any chemical compound, it is important to adhere to standard safety guidelines to minimize risks associated with exposure or improper handling.

In conclusion, 4-acetyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrrole-2-carboxylic acid (CAS No. 2387194-47-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it a valuable tool for the synthesis of bioactive molecules and the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various scientific disciplines.